Cas no 1082947-07-6 (7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline)
1082947-07-6 structure
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Properties
Names and Identifiers
-
- 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
- AKOS015920393
- 1082947-07-6
- 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl) isoquinoline
- SCHEMBL1982485
- DTXSID10648710
- SIHZUSQPCJZIQR-UHFFFAOYSA-N
- CS-0107131
- DB-197335
- D76698
- +Expand
-
- MFCD09834869
- SIHZUSQPCJZIQR-UHFFFAOYSA-N
- InChI=1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)13-6-5-11-7-8-17-10-12(11)9-13/h5-10H,1-4H3
- CC1(C)C(C)(C)OB(C2=CC=C3C=CN=CC3=C2)O1
Computed Properties
- 255.1430590g/mol
- 0
- 3
- 1
- 255.1430590g/mol
- 19
- 329
- 0
- 0
- 0
- 0
- 0
- 1
- 31.4Ų
Experimental Properties
- 1.10±0.1 g/cm3 (20 ºC 760 Torr),
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Price
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Related Literature
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Hidetoshi Kawai,Masakazu Ohkita,Kenshu Fujiwara,Takanori Suzuki Chem. Commun., 2013,49, 10352-10354
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Phonpimon Wongmahasirikun Dalton Trans., 2020,49, 8460-8471
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Jilin Wang,Lulu Zhang,Fei Long,Weimin Wang,Yunle Gu,Shuyi Mo,Zhengguang Zou,Zhengyi Fu RSC Adv., 2016,6, 23272-23278
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Tomoya Mashiko,Yuta Nakazato,Yuta Katsumura,Akihiko Kasamatsu,Shinya Adachi,Shogo Kamo,Akinobu Matsuzawa,Kazuyuki Sugita Org. Biomol. Chem., 2021,19, 5127-5132
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Yuto Kimura,Daisuke Uraguchi,Takashi Ooi Org. Biomol. Chem., 2021,19, 1744-1747
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Mengyang Wang,Yao Huang RSC Adv., 2023,13, 11853-11864
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Chensheng Lin,Wendan Cheng,Guoliang Chai,Hao Zhang Phys. Chem. Chem. Phys., 2018,20, 24250-24256
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Joshua E. Bostwick,Curt J. Zanelotti,Deyang Yu,Nicholas F. Pietra,Teague A. Williams,Louis A. Madsen J. Mater. Chem. C, 2022,10, 947-957
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Robert Plumb,Jennifer Granger,Chris Stumpf,Ian D. Wilson,Julie A. Evans,Eva M. Lenz Analyst, 2003,128, 819-823
1082947-07-6 (7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline) Related Products
- 181219-01-2(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 269410-24-4(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 642494-36-8(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 685103-98-4(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline)
- 1021868-08-5(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)
- 871125-67-6(9H-Carbazole,4a,9a-dihydro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
- 406463-06-7(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)
- 855738-89-5(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-Carbazole)
- 675576-26-8(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1082947-07-6)7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
99%/99%/99%
100mg/250mg/1g
150.0/243.0/636.0